N-(3-(dimethylamino)propyl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-1,3-benzothiazol-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C18H21FN4O3S.ClH/c1-21(2)9-4-10-22(16(26)11-23-14(24)7-8-15(23)25)18-20-17-12(19)5-3-6-13(17)27-18;/h3,5-6H,4,7-11H2,1-2H3;1H
• InChI Key: FGIFOCZNMAFRAV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(C=CC=C2S1)F)C(=O)CN3C(=O)CCC3=O.Cl
• Molecular Formula: C18H22ClFN4O3S
• Molecular Weight: 428.9 g/mol

Description

N-(3-(dimethylamino)propyl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C18H22ClFN4O3S and its molecular weight is 428.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of related compounds often involves carbodiimide condensation catalysis, which is a convenient and fast method for preparing novel derivatives. These compounds are typically characterized by infrared (IR), nuclear magnetic resonance (NMR), and elemental analyses, highlighting the detailed structural investigation necessary for their application in scientific research (Yu et al., 2014). Another approach involves starting with ketonic Mannich bases derived from specific precursors, leading to a structurally diverse library of compounds through alkylation and ring closure reactions (Roman, 2013).

Potential Biological Activities

The exploration of potential biological activities is a crucial aspect of scientific research applications for such compounds. For instance, certain derivatives have been synthesized with the aim of assessing their anti-inflammatory activity, revealing significant activities in some cases (Sunder & Maleraju, 2013). Additionally, novel imidazo[1,2-a]pyridine derivatives, which can be synthesized from related compounds, have been demonstrated as efficient fluorescent probes for mercury ion, showing the compound's utility in environmental and analytical chemistry (Shao et al., 2011).

Anticancer and Antimicrobial Potential

The synthesis and study of compounds structurally related to N-(3-(dimethylamino)propyl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride have led to the identification of derivatives with promising anticancer and antimicrobial activities. This includes the investigation of fluoro substituted benzo[b]pyran derivatives for their anti-lung cancer activity (Hammam et al., 2005), as well as the synthesis of amino acid ester derivatives containing 5-fluorouracil showing inhibitory effects against cancer cells (Xiong et al., 2009).